N-(3,4-dimethoxybenzyl)-N-methylcyclohexanamine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C16H25NO2/c1-17(14-7-5-4-6-8-14)12-13-9-10-15(18-2)16(11-13)19-3/h9-11,14H,4-8,12H2,1-3H3
• InChI Key: YFHFICWZMXXXNH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)OC)C2CCCCC2
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

N-(3,4-dimethoxybenzyl)-N-methylcyclohexanamine, commonly known as DMBCM, is a chemical compound that belongs to the family of psychoactive substances. It is a derivative of phenethylamine and has been studied for its potential use in scientific research.

Mechanism of Action

DMBCM acts as a monoamine releaser, meaning that it increases the release of dopamine, serotonin, and norepinephrine in the brain. This leads to an increase in mood, energy, and focus.
Biochemical and Physiological Effects:
DMBCM has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dehydration and electrolyte imbalances.

Advantages and Limitations for Lab Experiments

DMBCM has several advantages for use in lab experiments, including its ability to selectively target specific neurotransmitter systems and its potential for use in the treatment of mood disorders. However, it also has several limitations, including its potential for abuse and its potential for adverse effects on the cardiovascular system.

Future Directions

There are several potential future directions for research on DMBCM, including its potential for use in the treatment of mood disorders, its potential for use as a tool for studying neurotransmitter systems, and its potential for use in the development of new psychoactive substances. However, further research is needed to fully understand the effects and potential uses of this compound.

Synthesis Methods

DMBCM can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with nitroethane to form 3,4-dimethoxyphenyl-2-nitropropene. This compound is then reduced to 3,4-dimethoxyphenyl-2-nitropropene, which is then reacted with methylcyclohexanamine to form DMBCM.

Scientific Research Applications

DMBCM has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin transporter and the dopamine transporter, which are important proteins involved in the regulation of mood and behavior.